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Compound of Interest

Compound Name: 2-Acetylquinoxaline

Cat. No.: B1338386 Get Quote

Essential Safety and Handling Guide for 2-
Acetylquinoxaline
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This guide provides immediate and essential

safety and logistical information for 2-Acetylquinoxaline, including detailed operational and

disposal plans to ensure laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions
2-Acetylquinoxaline is a chemical compound that requires careful handling due to its potential

health hazards. While a comprehensive toxicological profile is not readily available for this

specific compound, data from structurally similar quinoxaline derivatives suggest that it should

be treated as a hazardous substance. The primary hazards are expected to be:

Skin Irritation: May cause redness and discomfort upon contact with skin.

Serious Eye Irritation: Can cause significant eye irritation, potentially leading to damage if not

addressed promptly.

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.

Given these potential hazards, the following personal protective equipment (PPE) is mandatory

when handling 2-Acetylquinoxaline.
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for incidental

contact. For prolonged

handling or in case of a spill,

heavier-duty gloves should be

considered. Always inspect

gloves for tears or punctures

before use and replace them

immediately if contaminated.

Eye Protection Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes are required.

Body Protection Laboratory Coat

A long-sleeved, buttoned lab

coat should be worn to protect

the skin and clothing from

contamination.

Respiratory Protection Fume Hood

All handling of solid 2-

Acetylquinoxaline and

preparation of its solutions

should be conducted in a

certified chemical fume hood to

prevent inhalation of dust or

vapors.

Quantitative Data Summary
The following table summarizes the available quantitative data for 2-Acetylquinoxaline.
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Property Value

Molecular Formula C₁₀H₈N₂O[1]

Molecular Weight 172.18 g/mol [1]

Appearance Yellow to brown crystalline powder

Melting Point 77-79 °C

Boiling Point 287.7±20.0 °C (Predicted)

Density 1.216±0.06 g/cm³ (Predicted)

Acute Toxicity (Oral LD50)

Data not available for 2-Acetylquinoxaline. For

the related compound Quinoxaline: 331 mg/kg

(rat). This suggests moderate toxicity if

ingested.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-
Acetylquinoxaline.

Preparation:

Before beginning work, ensure that the chemical fume hood is operational and that all

necessary PPE is readily available and in good condition.

Designate a specific area within the fume hood for handling 2-Acetylquinoxaline to

minimize the spread of potential contamination.

Have spill cleanup materials readily accessible.

Handling:

Wear all required PPE, including a lab coat, safety goggles, and nitrile gloves.

Conduct all weighing and transferring of solid 2-Acetylquinoxaline within the fume hood

to prevent the generation of airborne dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.scbt.com/p/2-acetylquinoxaline-25594-62-1
https://www.scbt.com/p/2-acetylquinoxaline-25594-62-1
https://www.benchchem.com/product/b1338386?utm_src=pdf-body
https://www.benchchem.com/product/b1338386?utm_src=pdf-body
https://www.benchchem.com/product/b1338386?utm_src=pdf-body
https://www.benchchem.com/product/b1338386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a spatula for transferring the solid material and avoid creating dust clouds.

When preparing solutions, add the solid 2-Acetylquinoxaline slowly to the solvent to

prevent splashing.

Post-Handling:

After handling, decontaminate the work area within the fume hood with an appropriate

solvent and wipe it clean.

Carefully remove PPE, starting with the gloves, followed by the lab coat and goggles.

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Step-by-Step Procedure
Proper disposal of 2-Acetylquinoxaline and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

All solid waste contaminated with 2-Acetylquinoxaline, including used gloves, weighing

paper, and disposable labware, must be collected in a dedicated, clearly labeled

hazardous waste container.

Unused or excess 2-Acetylquinoxaline should also be disposed of as hazardous waste.

Do not attempt to wash it down the drain.

Container Labeling:

The hazardous waste container must be labeled with "Hazardous Waste," the full chemical

name "2-Acetylquinoxaline," and the appropriate hazard pictograms (e.g., irritant).

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials, awaiting pickup by a licensed hazardous waste

disposal company.
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Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a certified hazardous waste contractor. The most

common method for the disposal of this type of organic chemical waste is high-

temperature incineration.

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 2-Acetylquinoxaline
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Caption: Workflow for the safe handling and disposal of 2-Acetylquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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